Cas no 2289586-27-0 (ethyl (2E)-3-(3-methylthiophen-2-yl)prop-2-enoate)

• Product Name: ethyl (2E)-3-(3-methylthiophen-2-yl)prop-2-enoate
• CAS No: 2289586-27-0
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• CID: 6126989
• PubChem ID: 15696496
• Update Time: 2025-06-15

ethyl (2E)-3-(3-methylthiophen-2-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2E)-3-(3-methylthiophen-2-yl)prop-2-enoate
• 133933-41-2
• SCHEMBL12660459
• Ethyl(2E)-3-(3-methylthiophen-2-yl)prop-2-enoate
• EN300-1455932
• 2289586-27-0

• Inchi： 1S/C10H12O2S/c1-3-12-10(11)5-4-9-8(2)6-7-13-9/h4-7H,3H2,1-2H3/b5-4+
• InChI Key： YXIUKGXIXIVQPR-SNAWJCMRSA-N
• SMILES： S1C=CC(C)=C1/C=C/C(=O)OCC

Computed Properties

• Exact Mass: 196.05580079g/mol
• Monoisotopic Mass: 196.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on ethyl (2E)-3-(3-methylthiophen-2-yl)prop-2-enoate

Professional Introduction to Ethyl (2E)-3-(3-methylthiophen-2-yl)prop-2-enoate (CAS No. 2289586-27-0)

Ethyl (2E)-3-(3-methylthiophen-2-yl)prop-2-enoate, a compound with the chemical identifier CAS No. 2289586-27-0, has garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential applications. This compound belongs to the class of thiophene derivatives, which are widely studied for their pharmacological and biological activities. The presence of a vinyl ester group in its molecular structure contributes to its reactivity and makes it a valuable intermediate in synthetic chemistry.

The molecular formula of ethyl (2E)-3-(3-methylthiophen-2-yl)prop-2-enoate is C₁₀H₁₂O₂, reflecting its composition of ten carbon atoms, twelve hydrogen atoms, and two oxygen atoms. The compound exhibits a linear alkenic structure, with the double bond located between the second and third carbon atoms from the ethyl group. This configuration imparts specific electronic and steric properties that influence its interactions with biological targets.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. Thiophene derivatives, in particular, have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. Ethyl (2E)-3-(3-methylthiophen-2-yl)prop-2-enoate has been investigated for its potential role in modulating biological pathways associated with these conditions. Its structural similarity to known bioactive molecules makes it a compelling candidate for further exploration.

One of the most intriguing aspects of ethyl (2E)-3-(3-methylthiophen-2-yl)prop-2-enoate is its ability to serve as a building block in the synthesis of more complex molecules. The vinyl ester functionality allows for diverse chemical transformations, including hydrolysis, reduction, and coupling reactions, which are essential for constructing intricate pharmacophores. Researchers have leveraged this compound to develop new analogs with enhanced biological activity and improved pharmacokinetic profiles.

The synthesis of ethyl (2E)-3-(3-methylthiophen-2-yl)prop-2-enoate typically involves a multi-step process that begins with the preparation of 3-methylthiophene derivatives. These intermediates are then coupled with appropriate alkynes or allenes through cross-coupling reactions such as Suzuki or Heck couplings. The final step often involves esterification to introduce the ethyl group at the terminal carbon atom. This synthetic route highlights the compound's versatility and underscores its importance in organic synthesis.

Recent studies have demonstrated the potential of ethyl (2E)-3-(3-methylthiophen-2-yl)prop-2-enoate as an intermediate in the development of novel drugs targeting neurological disorders. Its ability to interact with specific receptors and enzymes has been explored in preclinical models, revealing promising results for conditions such as Alzheimer's disease and Parkinson's disease. The compound's structural features allow it to modulate key signaling pathways involved in neurodegeneration, making it a valuable asset in drug discovery efforts.

The pharmacological activity of ethyl (2E)-3-(3-methylthiophen-2-yl)prop-2-enoate is further enhanced by its solubility characteristics. Unlike many traditional small molecules, this compound exhibits good solubility in both aqueous and organic solvents, facilitating its use in various formulation strategies. This property is particularly advantageous for developing drug delivery systems that require compatibility with multiple solvent environments.

In addition to its pharmaceutical applications, ethyl (2E)-3-(3-methylthiophen-2-yl)prop-2-enoate has found utility in materials science research. Its unique electronic properties make it a suitable candidate for developing organic semiconductors and conductive polymers. These materials are increasingly used in electronic devices such as organic light-emitting diodes (OLEDs) and solar cells. The compound's ability to contribute to charge transport mechanisms has been studied extensively, demonstrating its potential as a functional material.

The environmental impact of ethyl (2E)-3-(3-methylthiophen-2-yl)prop-2-enoate is another area of interest. Researchers have evaluated its biodegradability and toxicity profiles to assess its suitability for industrial applications. Preliminary findings suggest that the compound exhibits moderate biodegradability under certain conditions, indicating that it can be safely used without significant environmental persistence.

In conclusion, ethyl (2E)-3-(3-methylthiophen-2-ylo prop - 1 - eno ate ) stands out as a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features, coupled with its reactivity and solubility characteristics, make it an invaluable asset in both research and industrial settings. As scientists continue to explore new frontiers in drug discovery and material development, compounds like ethyl ( 2289586 - 27 - 0 ) will undoubtedly play a crucial role in shaping the future of these fields.